4-[(4-Propoxyphenyl)sulfonyl]morpholine

• Molecular Formula: C13H19NO4S
• Molecular Weight: 285.36 g/mol
• IUPAC Name: 4-(4-propoxyphenyl)sulfonylmorpholine
• InChI: InChI=1S/C13H19NO4S/c1-2-9-18-12-3-5-13(6-4-12)19(15,16)14-7-10-17-11-8-14/h3-6H,2,7-11H2,1H3
• InChI Key: HOROZHFAZTWIAO-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)S(=O)(=O)N2CCOCC2

Description

4-[(4-Propoxyphenyl)sulfonyl]morpholine, also known as PSB-0739, is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. This compound belongs to the class of sulfonylmorpholine-based antagonists that target the G protein-coupled receptor 119 (GPR119) and has shown promising results in various scientific studies.

Mechanism of Action

4-[(4-Propoxyphenyl)sulfonyl]morpholine acts as an antagonist of the GPR119 receptor, which inhibits the release of incretin hormones and reduces insulin secretion. This mechanism of action makes it a potential therapeutic agent for the treatment of type 2 diabetes, as it can help regulate glucose metabolism.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-Propoxyphenyl)sulfonyl]morpholine can improve glucose tolerance and increase insulin sensitivity in animal models of type 2 diabetes. It has also been shown to reduce food intake and body weight in obese mice, indicating its potential use as a weight loss agent. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-Propoxyphenyl)sulfonyl]morpholine in lab experiments is its specificity for the GPR119 receptor, which allows for targeted studies of glucose metabolism. However, one limitation is the lack of data on its long-term effects on human health, which may limit its potential use as a therapeutic agent.

Future Directions

There are several future directions for the study of 4-[(4-Propoxyphenyl)sulfonyl]morpholine. One potential area of research is the development of more potent and selective GPR119 antagonists that can be used as therapeutic agents for the treatment of type 2 diabetes. Another direction is the investigation of the effects of 4-[(4-Propoxyphenyl)sulfonyl]morpholine on other metabolic pathways, such as lipid metabolism and energy expenditure. Additionally, studies on the long-term effects of this compound on human health are needed to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 4-[(4-Propoxyphenyl)sulfonyl]morpholine involves a multi-step process that starts with the reaction of 4-propoxyphenylboronic acid with 4-bromo-1-butanol to form 4-(4-propoxyphenyl)-1-butanol. This intermediate is then reacted with morpholine and p-toluenesulfonyl chloride to produce 4-[(4-propoxyphenyl)sulfonyl]morpholine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-[(4-Propoxyphenyl)sulfonyl]morpholine has been extensively studied for its potential use as a therapeutic agent for the treatment of type 2 diabetes. The GPR119 receptor is primarily expressed in pancreatic beta cells and intestinal L-cells, which play a crucial role in glucose homeostasis. Activation of this receptor leads to the release of incretin hormones, which stimulate insulin secretion and regulate glucose metabolism.